ethyl 5-hydroxy-1-methyl-2-[(phenylthio)methyl]-1H-indole-3-carboxylate

• IUPAC Name: ethyl 5-hydroxy-1-methyl-2-(phenylsulfanylmethyl)indole-3-carboxylate
• InChI: InChI=1S/C19H19NO3S/c1-3-23-19(22)18-15-11-13(21)9-10-16(15)20(2)17(18)12-24-14-7-5-4-6-8-14/h4-11,21H,3,12H2,1-2H3
• InChI Key: RTIBLQQLUBXQDX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C2=C1C=C(C=C2)O)C)CSC3=CC=CC=C3
• Molecular Formula: C19H19NO3S
• Molecular Weight: 341.4 g/mol

Description

Ethyl 5-hydroxy-1-methyl-2-[(phenylthio)methyl]-1H-indole-3-carboxylate, also known as AMT (alpha-methyltryptamine), is a psychoactive substance that belongs to the tryptamine class of compounds. It has been used in scientific research to study its effects on the brain and behavior.

Mechanism of Action

Ethyl 5-hydroxy-1-methyl-2-[(phenylthio)methyl]-1H-indole-3-carboxylate acts as a partial agonist at the serotonin 2A receptor. This receptor is located in the prefrontal cortex, which is involved in higher cognitive functions such as decision-making, working memory, and attention. Activation of this receptor by this compound leads to an increase in serotonin release, which is thought to be responsible for the psychoactive effects of the drug.
Biochemical and physiological effects:
This compound has been found to produce a range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also produces changes in mood, perception, and cognition. These effects are thought to be mediated by the activation of the serotonin 2A receptor.

Advantages and Limitations for Lab Experiments

Ethyl 5-hydroxy-1-methyl-2-[(phenylthio)methyl]-1H-indole-3-carboxylate has several advantages for use in lab experiments. It has a high affinity for the serotonin 2A receptor, which makes it a useful tool for studying the role of this receptor in the brain. It also has a longer duration of action compared to other tryptamines, which allows for longer experiments. However, there are also limitations to its use. It is a Schedule I controlled substance in the United States, which makes it difficult to obtain for research purposes. It also has psychoactive effects, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on ethyl 5-hydroxy-1-methyl-2-[(phenylthio)methyl]-1H-indole-3-carboxylate. One area of interest is its potential therapeutic use in the treatment of psychiatric disorders such as depression and anxiety. Another area of interest is its role in the regulation of brain function and behavior. Further research is needed to fully understand the effects of this compound on the brain and behavior, and its potential therapeutic applications.
Conclusion:
In conclusion, this compound is a psychoactive substance that has been used in scientific research to study its effects on the brain and behavior. It acts as a partial agonist at the serotonin 2A receptor, and produces a range of biochemical and physiological effects. While it has several advantages for use in lab experiments, there are also limitations to its use. Further research is needed to fully understand the effects of this compound on the brain and behavior, and its potential therapeutic applications.

Synthesis Methods

The synthesis of ethyl 5-hydroxy-1-methyl-2-[(phenylthio)methyl]-1H-indole-3-carboxylate involves several steps. First, indole-3-acetic acid is reacted with thionyl chloride to form indole-3-acetyl chloride. This intermediate is then reacted with methylamine to form 5-methoxy-1-methylindole-3-acetyl chloride. The next step involves the reaction of this intermediate with phenylmagnesium bromide to form 5-methoxy-1-methyl-2-phenylindole-3-acetyl chloride. Finally, the reaction of this intermediate with ethyl alcohol and sodium hydroxide produces this compound.

Scientific Research Applications

Ethyl 5-hydroxy-1-methyl-2-[(phenylthio)methyl]-1H-indole-3-carboxylate has been used in scientific research to study its effects on the brain and behavior. It has been found to have a similar structure and pharmacological profile to other tryptamines such as psilocybin and DMT (dimethyltryptamine). Studies have shown that this compound has a high affinity for the serotonin 2A receptor, which is involved in the regulation of mood, perception, and cognition.